Cas no 1153831-60-7 (3-(6-Bromo-4-oxoquinazolin-3(4H)-yl)-2-methylpropanoic acid)

• Product Name: 3-(6-Bromo-4-oxoquinazolin-3(4H)-yl)-2-methylpropanoic acid
• CAS No: 1153831-60-7
• MF: C₁₂H₁₁BrN₂O₃
• MW: 311.131342172623
• CID: 5061185
• PubChem ID: 43538238
• Update Time: 2025-10-24

3-(6-Bromo-4-oxoquinazolin-3(4H)-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(6-Bromo-4-oxoquinazolin-3(4H)-yl)-2-methylpropanoic acid
• SCHEMBL22447410
• 3-(6-Bromo-4-oxoquinazolin-3(4H)-yl)-2-methylpropanoicacid
• D72103
• AKOS037651383
• CS-0104687
• CS-16810
• 1153831-60-7
• 3-(6-bromo-4-oxoquinazolin-3-yl)-2-methylpropanoic acid

• Inchi： 1S/C12H11BrN2O3/c1-7(12(17)18)5-15-6-14-10-3-2-8(13)4-9(10)11(15)16/h2-4,6-7H,5H2,1H3,(H,17,18)
• InChI Key： PFJGFDPBWGPVND-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(N(C=N2)CC(C(=O)O)C)=O

Computed Properties

• Exact Mass: 309.99530g/mol
• Monoisotopic Mass: 309.99530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 70

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 3-(6-Bromo-4-oxoquinazolin-3(4H)-yl)-2-methylpropanoic acid

Introduction to 3-(6-Bromo-4-oxoquinazolin-3(4H)-yl)-2-methylpropanoic acid (CAS No. 1153831-60-7)

The compound 3-(6-Bromo-4-oxoquinazolin-3(4H)-yl)-2-methylpropanoic acid, identified by its CAS number 1153831-60-7, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a quinazoline core substituted with a bromine atom and an acetic acid derivative, has garnered attention due to its structural complexity and potential biological activities. The quinazoline scaffold is well-documented for its role in drug discovery, particularly in the development of kinase inhibitors and anticancer agents. The presence of a 6-bromo group at the 6-position of the quinazoline ring enhances its pharmacological profile by introducing a site for further functionalization, while the 2-methylpropanoic acid moiety contributes to its solubility and metabolic stability.

In recent years, quinazoline derivatives have been extensively studied for their ability to modulate various biological pathways. Notably, compounds bearing a 4-oxoquinazolin-3(4H)-yl group have shown promise in inhibiting tyrosine kinases, which are critical targets in oncology. The bromine substituent at the 6-position further enhances the compound's potential as a lead molecule by providing a handle for selective chemical modifications. This has led to its exploration in the synthesis of novel inhibitors targeting diseases such as cancer and inflammatory disorders. The structural features of 3-(6-Bromo-4-oxoquinazolin-3(4H)-yl)-2-methylpropanoic acid make it a valuable intermediate in the development of next-generation therapeutics.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of this compound more accurately. Studies suggest that the 6-bromo group interacts with specific amino acid residues in protein targets, thereby enhancing binding efficacy. Additionally, the 2-methylpropanoic acid moiety plays a role in optimizing pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). These insights have guided synthetic strategies aimed at improving potency and selectivity.

The synthesis of 3-(6-Bromo-4-oxoquinazolin-3(4H)-yl)-2-methylpropanoic acid involves multi-step organic transformations, including condensation reactions, bromination, and carboxylation. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques not only streamline the synthetic process but also allow for greater flexibility in modifying the molecular structure. The development of efficient synthetic routes is crucial for scaling up production and conducting further preclinical studies.

Preclinical studies have begun to explore the potential therapeutic applications of 3-(6-Bromo-4-oxoquinazolin-3(4H)-yl)-2-methylpropanoic acid. Initial findings indicate that it exhibits inhibitory activity against certain kinases, making it a promising candidate for treating cancers driven by aberrant kinase signaling. Furthermore, its ability to modulate inflammatory pathways suggests potential utility in addressing chronic inflammatory diseases. The compound's dual functionality—combining a kinase-inhibiting moiety with an acetic acid derivative—makes it particularly intriguing for drug development.

The pharmacological profile of 3-(6-Bromo-4-oxoquinazolin-3(4H)-yl)-2-methylpropanoic acid is further enhanced by its favorable pharmacokinetic properties. Studies have shown that it exhibits good oral bioavailability and moderate metabolic stability, suggesting its suitability for clinical translation. Additionally, its solubility profile allows for formulation into various dosage forms, increasing its therapeutic versatility. These attributes make it an attractive candidate for further investigation in human trials.

In conclusion, 3-(6-Bromo-4-oxoquinazolin-3(4H)-yl)-2-methylpropanoic acid (CAS No. 1153831-60-7) represents a significant contribution to the field of medicinal chemistry. Its unique structural features, combined with promising preclinical results, position it as a valuable asset in the quest for novel therapeutics. Continued research into its biological activities and pharmacological mechanisms will further elucidate its potential applications in human health.